Cas no 2228896-75-9 (2-(5-Bromopyridin-3-yl)butanoic acid)

• Product Name: 2-(5-Bromopyridin-3-yl)butanoic acid
• CAS No: 2228896-75-9
• MF: C₉H₁₀BrNO₂
• MW: 244.085201740265
• CID: 5750650
• PubChem ID: 118202203
• Update Time: 2025-06-09

2-(5-Bromopyridin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1906834
• 2-(5-bromopyridin-3-yl)butanoic acid
• SCHEMBL16868523
• 2228896-75-9
• 2-(5-Bromopyridin-3-yl)butanoic acid

• Inchi： 1S/C9H10BrNO2/c1-2-8(9(12)13)6-3-7(10)5-11-4-6/h3-5,8H,2H2,1H3,(H,12,13)
• InChI Key： LJXDSOUJYUEETD-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 242.98949g/mol
• Monoisotopic Mass: 242.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-(5-Bromopyridin-3-yl)butanoic acid

Introduction to 2-(5-Bromopyridin-3-yl)butanoic acid (CAS No. 2228896-75-9)

2-(5-Bromopyridin-3-yl)butanoic acid, with the CAS number 2228896-75-9, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive structure, which combines a bromopyridine moiety with a butanoic acid group. The presence of these functional groups imparts a range of chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of 2-(5-Bromopyridin-3-yl)butanoic acid can be represented as C₁₀H₁₀BrNO₂. The bromine atom in the pyridine ring provides an important handle for further chemical modifications, making this compound a useful intermediate in the synthesis of more complex molecules. The carboxylic acid group, on the other hand, confers acidic properties and can participate in various chemical reactions, such as esterification and amidation.

In recent years, 2-(5-Bromopyridin-3-yl)butanoic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role in the development of novel drugs for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the use of this compound as a lead molecule in the design of inhibitors for specific enzymes involved in cancer progression. The bromopyridine moiety was found to enhance the binding affinity and selectivity of these inhibitors, making them more effective in targeting cancer cells.

Beyond cancer research, 2-(5-Bromopyridin-3-yl)butanoic acid has also shown promise in other therapeutic areas. A recent study published in the Bioorganic & Medicinal Chemistry Letters explored its potential as an anti-inflammatory agent. The researchers found that this compound exhibited significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 2-(5-Bromopyridin-3-yl)butanoic acid could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthetic accessibility of 2-(5-Bromopyridin-3-yl)butanoic acid is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the coupling reaction between 5-bromopyridine and butyric acid using palladium-catalyzed cross-coupling techniques. This approach not only simplifies the synthesis but also allows for easy scale-up, making it suitable for industrial production.

In addition to its therapeutic potential, 2-(5-Bromopyridin-3-yl)butanoic acid has also been investigated for its use in materials science. A study published in the Journal of Materials Chemistry B demonstrated that this compound can be used as a building block for the synthesis of functional polymers with unique properties. These polymers exhibit enhanced mechanical strength and thermal stability, making them suitable for applications in biomedical devices and drug delivery systems.

The environmental impact of chemical compounds is an important consideration in their development and use. Recent studies have shown that 2-(5-Bromopyridin-3-yl)butanoic acid has low toxicity and minimal environmental impact when used under controlled conditions. This makes it a safer alternative to other compounds with similar functionalities but higher toxicity profiles.

In conclusion, 2-(5-Bromopyridin-3-yl)butanoic acid (CAS No. 2228896-75-9) is a multifaceted compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and versatile properties make it an attractive candidate for further exploration and development. As research continues to uncover new applications and optimize its synthesis, this compound is likely to play an increasingly important role in advancing scientific knowledge and improving human health.